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Compound of Interest
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Cat. No.: B1293783

For Researchers, Scientists, and Drug Development Professionals

Abstract

Succinyl chloride, with the CAS number 543-20-4, is a highly reactive diacyl chloride derived
from succinic acid. Its bifunctional nature makes it a versatile reagent in organic synthesis,
serving as a crucial building block for a wide array of compounds, including pharmaceuticals,
polymers, and other specialty chemicals. This technical guide provides an in-depth overview of
the chemical and physical properties of succinyl chloride, detailed experimental protocols for
its key reactions, and a summary of its significant applications, with a particular focus on its role
in drug development and polymer chemistry.

Chemical and Physical Properties

Succinyl chloride is a colorless to pale yellow liquid with a pungent odor. It is highly reactive
and readily hydrolyzes in the presence of moisture. Key quantitative properties are summarized
in the table below.
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Property Value

Molecular Formula C4H4Cl202
Molecular Weight 154.98 g/mol
Melting Point 16-17 °C

Boiling Point 192-194 °C

Density 1.413 g/mL at 25 °C
Refractive Index 1.469 at 20 °C
Flash Point 102 °C

Synthesis of Succinyl Chloride

Succinyl chloride is most commonly synthesized by the chlorination of succinic acid or its
anhydride. Thionyl chloride (SOCIz) is a frequently used chlorinating agent.

Thionyl Chloride (SOCI2)

Reagent

Succinyl Chloride
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General synthesis of succinyl chloride.

Chemical Reactivity and Mechanisms
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The high reactivity of succinyl chloride stems from the two electrophilic carbonyl carbons,
making it susceptible to nucleophilic attack. Its primary reactions involve nucleophilic acyl
substitution.

Reaction with Alcohols (Esterification)

Succinyl chloride reacts readily with alcohols to form diesters. The reaction proceeds via a
nucleophilic addition-elimination mechanism at each carbony! group.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1293783?utm_src=pdf-body
https://www.benchchem.com/product/b1293783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Succinyl Chloride Alcohol (2 eq.)
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Aqueous Phase Organic Phase (Hexane)

Hexamethylenediamine NaOH
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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